3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C14H16N4S
• Molecular Weight: 272.37 g/mol
• IUPAC Name: 3-butyl-6-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C14H16N4S/c1-3-4-5-12-15-16-14-18(12)17-13(19-14)11-8-6-10(2)7-9-11/h6-9H,3-5H2,1-2H3
• InChI Key: KBOWCWJRAMHRHR-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)C3=CC=C(C=C3)C

Description

3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of extensive scientific research. It is a heterocyclic compound that has shown potential as a therapeutic agent in the treatment of various diseases.

Mechanism Of Action

The exact mechanism of action of 3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it works by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. It has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages And Limitations For Lab Experiments

One advantage of using 3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anti-cancer agent, particularly in combination with other chemotherapy drugs. Another direction is to explore its potential as an anti-inflammatory agent in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methylbenzaldehyde with thiosemicarbazide to form 4-methylbenzaldehyde thiosemicarbazone. This compound is then reacted with butyl bromide to form 3-butyl-4-methylbenzaldehyde thiosemicarbazone. The final step involves the reaction of 3-butyl-4-methylbenzaldehyde thiosemicarbazone with sulfuric acid to form 3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.

Scientific Research Applications

3-Butyl-6-(4-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has shown promise as an anti-cancer agent, with studies indicating that it can induce apoptosis in cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, with studies indicating that it can inhibit the production of pro-inflammatory cytokines.